Cas no 1610377-18-8 (Methyl 2,6-dioxo-3-{2-(trimethylsilyl)ethoxy-methyl}-1,2,3,6-tetrahydropyrimidine-4-carboxylate)

• Product Name: Methyl 2,6-dioxo-3-{2-(trimethylsilyl)ethoxy-methyl}-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• CAS No: 1610377-18-8
• MF: C₁₂H₂₀N₂O₅Si
• MW: 300.383104324341
• CID: 4608981
• Update Time: 2025-11-05

Methyl 2,6-dioxo-3-{2-(trimethylsilyl)ethoxy-methyl}-1,2,3,6-tetrahydropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dioxo-3-{[2-(trimethylsilyl)ethoxy]-methyl}-1,2,3,6-tetrahydropyrimidine-4-carboxyl
• Methyl 2,6-dioxo-3-{[2-(trimethylsilyl)ethoxy]-methyl}-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• Methyl 2,6-dioxo-3-{2-(trimethylsilyl)ethoxy-methyl}-1,2,3,6-tetrahydropyrimidine-4-carboxylate

• Inchi： 1S/C12H20N2O5Si/c1-18-11(16)9-7-10(15)13-12(17)14(9)8-19-5-6-20(2,3)4/h7H,5-6,8H2,1-4H3,(H,13,15,17)
• InChI Key： ZZPZVIXUFQSMKK-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C=C(C(OC)=O)N1COCC[Si](C)(C)C

Additional information on Methyl 2,6-dioxo-3-{2-(trimethylsilyl)ethoxy-methyl}-1,2,3,6-tetrahydropyrimidine-4-carboxylate

Methyl 2,6-Dioxo-3-{2-(Trimethylsilyl)ethoxymethyl}-1,2,3,6-Tetrahydropyrimidine-4-Carboxylate: A Comprehensive Overview

The compound with CAS No. 1610377-18-8, commonly referred to as Methyl 2,6-dioxo-3-{2-(trimethylsilyl)ethoxymethyl}-1,2,3,6-tetrahydropyrimidine-4-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a tetrahydropyrimidine core with multiple functional groups, including trimethylsilyl and ethoxymethyl substituents. The presence of these groups imparts distinctive chemical properties that make this compound a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its tetrahydropyrimidine framework is known to exhibit bioactivity in various biological systems, making it a promising candidate for the design of novel therapeutic agents. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules targeting specific cellular pathways. The trimethylsilyl group within its structure has been shown to enhance stability and solubility, which are critical factors in drug delivery systems.

In addition to its pharmacological applications, this compound has also found utility in materials science. The ethoxymethyl substituent contributes to its ability to form stable complexes with other molecules, making it a useful component in the development of advanced materials such as polymers and coatings. Recent advancements in green chemistry have further emphasized the importance of such compounds in creating environmentally friendly alternatives to traditional materials.

The synthesis of Methyl 2,6-dioxo-3-{2-(trimethylsilyl)ethoxymethyl}-1,2,3,6-tetrahydropyrimidine-4-carboxylate involves a series of intricate chemical reactions that require precise control over reaction conditions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and industrial standards.

From an environmental perspective, the compound's stability and biodegradability have been extensively studied. These studies have demonstrated that while it exhibits high stability under normal conditions, it can undergo controlled degradation under specific environmental conditions. This dual nature makes it an attractive option for applications where both durability and eco-friendliness are desired.

Looking ahead, ongoing research continues to uncover new potential uses for this compound. Its ability to interact with biological systems at a molecular level suggests that it could play a pivotal role in the development of personalized medicine. Furthermore, its compatibility with advanced manufacturing techniques positions it as a key ingredient in next-generation materials science innovations.

In conclusion, Methyl 2,6-dioxo-3-{2-(trimethylsilyl)ethoxymethyl}-1,2,3,6-tetrahydropyrimidine-4-carboxylate (CAS No. 1610377-18-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable asset in both academic research and industrial production. As scientific understanding continues to evolve, so too will the potential uses of this remarkable molecule.